Cas no 121432-08-4 (5-ethenyl-1,3-oxazole)

5-ethenyl-1,3-oxazole structure
5-ethenyl-1,3-oxazole structure
Product Name:5-ethenyl-1,3-oxazole
CAS No:121432-08-4
MF:C5H5NO
MW:95.0993010997772
CID:6045011
PubChem ID:14362061
Update Time:2024-03-01

5-ethenyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

    • 5-ethenyl-1,3-oxazole
    • Oxazole, 5-ethenyl-
    • EN300-1844795
    • 5-vinyloxazole
    • 121432-08-4
    • Inchi: 1S/C5H5NO/c1-2-5-3-6-4-7-5/h2-4H,1H2
    • InChI Key: CDHFJMAKBNRMFE-UHFFFAOYSA-N
    • SMILES: O1C(C=C)=CN=C1

Computed Properties

  • Exact Mass: 95.037113783g/mol
  • Monoisotopic Mass: 95.037113783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 72.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.040±0.06 g/cm3(Predicted)
  • Melting Point: 41-44 °C(Solv: ethyl ether (60-29-7))
  • Boiling Point: 125-130 °C(Press: 0.1 Torr)
  • pka: 1.02±0.10(Predicted)

5-ethenyl-1,3-oxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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